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Introduction

Natamycin, known in the food industry as E235, is a naturally occurring polyene macrolide
antibiotic produced by the fermentation of Streptomyces natalensis.[1] Its potent antifungal
activity has led to its widespread use as a food preservative and in the clinical treatment of
fungal infections.[1][2] This technical guide provides an in-depth analysis of the core physical
and chemical properties of Natamycin, complete with quantitative data, detailed experimental
protocols, and visualizations to support research and development activities.

Molecular and Physicochemical Properties

Natamycin is a white to creamy-white, odorless, and tasteless crystalline powder.[1] Its
amphoteric nature is due to a large 26-membered macrolide ring containing a tetraene
chromophore, a mycosamine sugar moiety, and both hydroxyl and carboxyl groups.[1][3]

Core Physical and Chemical Data
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The fundamental physicochemical properties of Natamycin are summarized in the table below
for easy reference.

Property Value References
Chemical Formula C33H47NOa13 [1114]
Molecular Weight 665.73 g/mol [1][5]

White to creamy-white
Appearance ) [1][6]
crystalline powder

] ] Darkens at ~200 °C, with
Melting Point - [1][4]
decomposition at 280-300 °C

4.6 (in 50% agq. MeOEtOH),
pKa [1]
8.35

Isoelectric pH 6.5 [31[7]

UV Absorption Maxima (in
290 nm, 303 nm, 318 nm [1]
methanol)

Solubility Profile

Natamycin exhibits low solubility in water and many organic solvents, a critical consideration for
formulation development.[3][8] Its solubility is significantly influenced by pH and temperature.[8]

[°]
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Solvent Solubility References

~30-100 mg/L (at room

Water [8][10]
temperature)

Methanol Soluble, ~1 mg/mL [8][11]

Ethanol Slightly soluble, 40 ppm [8]

Soluble, 15.38 mg/mL (with

Dimethyl Sulfoxide (DMSO) ultrasonic and pH adjustment [8]
to 3)

Glacial Acetic Acid Soluble [8]

Acetone Very slightly soluble, 10 ppm [718]

Chemical Stability

The stability of Natamycin is paramount for its efficacy and shelf-life. It is influenced by pH,
temperature, light, and the presence of oxidizing agents.[7][12] The conjugated tetraene
chromophore is particularly susceptible to degradation.[7]

Effect of pH

Natamycin is most stable within a pH range of 5 to 7.[8]

» Acidic Conditions (pH < 3): Rapid degradation occurs via hydrolysis of the glycosidic bond,
separating the mycosamine sugar from the macrolide ring.[7][13]

o Alkaline Conditions (pH > 9): Inactivation is caused by the saponification of the lactone ring.
[12][13]

Effect of Temperature

The solid, trihydrate form of Natamycin is relatively stable at room temperature.[12] Aqueous
suspensions can withstand heating at 100°C for several hours with minimal loss of activity;
however, autoclaving at 121°C for 30 minutes leads to complete inactivation.[7][14]

Effect of Light
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Natamycin is highly sensitive to ultraviolet (UV) radiation, which leads to rapid inactivation.[7]
[14] It should be stored protected from light.[15]

Mechanism of Action: Interaction with Ergosterol

Natamycin exerts its antifungal effect by specifically binding to ergosterol, a key component of
the fungal cell membrane.[2][16] Unlike other polyene antifungals, Natamycin does not create
pores in the cell membrane.[2][16] Instead, it is thought to inhibit membrane fusion and fission
processes, such as vacuolar fusion, thereby disrupting essential cellular functions and
inhibiting fungal growth.[17][18] This specific interaction with ergosterol, which is absent in
mammalian cells, accounts for its selective toxicity.[16]
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Caption: Natamycin's mechanism of action on the fungal cell membrane.
Experimental Protocols

Determination of Aqueous Solubility (Shake-Flask
Method)
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This protocol outlines the shake-flask method, a common technique for determining the
thermodynamic solubility of a compound.

Objective: To determine the equilibrium solubility of Natamycin in an aqueous medium.
Materials:

e Natamycin powder

» Purified water (or other aqueous buffer)

e Glass vials with screw caps

o Orbital shaker or agitator with temperature control

e 0.45 um syringe filters

o High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer for
guantification

Procedure:

o Sample Preparation: Add an excess amount of Natamycin powder to a glass vial containing
a known volume of the aqueous medium. This ensures a saturated solution is formed.

» Equilibration: Seal the vials and place them in an orbital shaker set to a constant
temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48
hours) to allow the system to reach equilibrium.[19]

o Sample Processing: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle. Carefully withdraw a sample of the supernatant and filter it through a 0.45 um
syringe filter to remove any undissolved particles.[19]

» Quantification: Dilute the filtered supernatant with a suitable solvent and analyze the
concentration of dissolved Natamycin using a validated HPLC or UV-Vis spectrophotometry
method.[8][19]

Melting Point Determination (Capillary Method)
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This protocol describes the determination of the melting range of Natamycin using the capillary
method.[20][21]

Objective: To determine the temperature range over which Natamycin transitions from a solid to
a liquid.

Materials:

¢ Natamycin powder (dry)

o Capillary tubes (sealed at one end)
e Melting point apparatus
Procedure:

o Sample Preparation: Ensure the Natamycin sample is completely dry and in a fine powder
form. Gently tap the open end of a capillary tube into the powder to introduce a small amount
of the sample.[21][22]

o Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to compact
the powder at the bottom, aiming for a column height of 2-4 mm.[23]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[24]

o Heating and Observation: Heat the block rapidly to a temperature about 10-15°C below the
expected melting point. Then, reduce the heating rate to 1-2°C per minute to allow for
accurate observation.[22]

e Recording the Melting Range: Record the temperature at which the first signs of melting are
observed (onset) and the temperature at which the entire sample has turned into a clear
liquid (completion). This range is the melting point of the substance.[21][22]

Stability Assessment (Forced Degradation Study)

Forced degradation studies are essential for understanding the intrinsic stability of a drug
substance and for developing stability-indicating analytical methods.[19]
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Objective: To investigate the degradation of Natamycin under various stress conditions.
Materials:

e Natamycin

» Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Hydrogen peroxide (H202)

e HPLC system with a UV detector

e UV light source

Procedure:

e Stock Solution Preparation: Prepare a stock solution of Natamycin in a suitable solvent (e.g.,
methanol) at a known concentration (e.g., 1 mg/mL).[25]

e Application of Stress Conditions:

[¢]

Acid Hydrolysis: Mix the stock solution with 0.1 M HCI and incubate at an elevated
temperature (e.g., 60°C) for a defined period.[25]

o Alkaline Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate under similar
conditions as the acid hydrolysis.[25]

o Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.qg.,
3%) and keep it at room temperature, protected from light.[25]

o Photolytic Degradation: Expose the Natamycin solution to a controlled source of UV light.
[25]

o Thermal Degradation: Expose the solid Natamycin powder to dry heat (e.g., 80-100°C).[7]
[25]
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« Sample Analysis: At specified time intervals, withdraw samples from each stress condition.
Neutralize the acidic and basic samples before analysis. Analyze all samples by a stability-
indicating HPLC method to quantify the remaining Natamycin and detect the formation of
degradation products.[25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [E235 Natamycin: A Comprehensive Technical Guide to
its Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583110/docs#e235-natamycin-a-comprehensive-
technical-guide-to-its-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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